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Compound of Interest

Compound Name: BI-8668

Cat. No.: B10825129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the experimental design of studies

investigating the effects of BI-8668, a potent and selective inhibitor of the epithelial sodium

channel (ENaC). The information is intended for researchers, scientists, and professionals in

the field of drug development.

Introduction to BI-8668
BI-8668 is a chemical probe that acts as a highly potent and selective inhibitor of the epithelial

sodium channel (ENaC).[1][2][3][4] Structurally distinct from amiloride-based compounds, it is a

valuable tool for in vitro and in vivo studies related to ENaC function.[2][4][5] ENaC is a key

protein in maintaining electrolyte and water homeostasis across epithelial surfaces, including

those in the lungs, kidneys, and colon.[2][3][5] Its dysregulation is implicated in conditions such

as cystic fibrosis, making ENaC inhibitors like BI-8668 crucial for research in these areas.[1][2]

[5] For robust experimental design, a structurally analogous but inactive compound, BI-0377, is

available as a negative control.[2][4][5]
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Parameter Value Assay Source

IC₅₀ 17 nM

Ussing Chamber

(human airway

epithelium)

[4][5][6][7]

Inhibition of Water

Resorption
81% at 3 µM

M-1 Mouse Kidney

Tubule Cells
[4][5][6][7]

Inhibition of Airway

Fluid Absorption
Up to 33% at 3 µg/kg In vivo (Wistar rats) [2][4][5]

Pharmacokinetic and Physicochemical Properties of BI-
8668

Property Value/Description Source

Aqueous Solubility High [2][4][5]

Microsomal Stability High [2][4][5]

Hepatocyte Stability High [2][4][5]

Caco-2 Permeability Moderate [2][4][5]

Cytochrome P450 Inhibition Devoid of inhibition [2][4][5]

Plasma Protein Binding Low [2][4][5]

Signaling Pathway
The epithelial sodium channel (ENaC) is located on the apical membrane of epithelial cells and

plays a critical role in sodium and water reabsorption.[1][2][5] It is a heterotrimeric protein

composed of α, β, and γ subunits.[2][5] The influx of sodium ions through ENaC creates an

osmotic gradient that drives the absorption of water. BI-8668 directly blocks this channel,

thereby inhibiting sodium influx and subsequent water transport.
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Preparation

Experiment

Data Analysis

Culture epithelial cells on permeable supports

Mount cell monolayer in Ussing chamber

Prepare and warm Ringer's solution

Equilibrate and measure baseline Isc

Add BI-8668 to apical side

Record change in Isc

Add Amiloride (positive control)

Calculate % inhibition

Determine IC50
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Procedure

Measurement & Analysis

Anesthetize Wistar rats

Intratracheal instillation of
BI-8668 or vehicle

Maintain under anesthesia for 3 hours

Euthanize and excise lungs

Weigh lungs

Compare lung weights between
treated and control groups

Calculate % inhibition of
fluid absorption

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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